Cas no 13301-35-4 (2-(diamino-1,3,5-triazin-2-yl)acetonitrile)

• Product Name: 2-(diamino-1,3,5-triazin-2-yl)acetonitrile
• CAS No: 13301-35-4
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 223110
• PubChem ID: 25841
• Update Time: 2025-04-19

2-(diamino-1,3,5-triazin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2-acetonitrile,4,6-diamino-
• (4,6-diamino-1,3,5-triazin-2-yl)acetonitrile
• 1,3,5-Triazine-2-acetonitrile,4,6-diamino-(9CI)
• 2-(4,6-diamino-1,3,5-triazin-2-yl)acetonitrile
• Z228589640
• 2-(diamino-1,3,5-triazin-2-yl)acetonitrile
• AKOS022634488
• 13301-35-4
• EN300-37273
• SCHEMBL17652128
• DTXSID50274799
• CS-0247727

• Inchi： 1S/C5H6N6/c6-2-1-3-9-4(7)11-5(8)10-3/h1H2,(H4,7,8,9,10,11)
• InChI Key： CYAHRCOFGLBBLW-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(N)=NC=1CC#N

Computed Properties

• Exact Mass: 150.06558
• Monoisotopic Mass: 150.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: -1

Experimental Properties

• Density: 1.503
• Boiling Point: 555.5°Cat760mmHg
• Flash Point: 289.7°C
• Refractive Index: 1.696
• PSA: 114.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines